Cas no 1492450-22-2 (5-bromo-7-methyl-1-benzofuran-3-carboxylic acid)

• Product Name: 5-bromo-7-methyl-1-benzofuran-3-carboxylic acid
• CAS No: 1492450-22-2
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• CID: 4602208
• PubChem ID: 65669759
• Update Time: 2025-06-15

5-bromo-7-methyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-methyl-1-benzofuran-3-carboxylic acid
• 3-Benzofurancarboxylic acid, 5-bromo-7-methyl-
• 5-bromo-7-methyl-1-benzofuran-3-carboxylicacid
• AKOS015009254
• G75768
• SCHEMBL23218218
• DB-427645
• Z1267805774
• EN300-139497
• 1492450-22-2
• CS-0234191
• 5-Bromo-7-methyl-3-benzofurancarboxylic acid

• Inchi： 1S/C10H7BrO3/c1-5-2-6(11)3-7-8(10(12)13)4-14-9(5)7/h2-4H,1H3,(H,12,13)
• InChI Key： ISGQFYMPLVYMOW-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(Br)C=C2C(C(O)=O)=C1

Computed Properties

• Exact Mass: 253.95786g/mol
• Monoisotopic Mass: 253.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-bromo-7-methyl-1-benzofuran-3-carboxylic acid

Research Brief on 5-bromo-7-methyl-1-benzofuran-3-carboxylic acid (CAS: 1492450-22-2): Recent Advances and Applications

The compound 5-bromo-7-methyl-1-benzofuran-3-carboxylic acid (CAS: 1492450-22-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The benzofuran scaffold, to which this compound belongs, is known for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Recent studies have explored the synthetic pathways for 5-bromo-7-methyl-1-benzofuran-3-carboxylic acid, highlighting its role as a key intermediate in the synthesis of more complex molecules. One study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which offers advantages in terms of scalability and purity. The compound's structural features, including the bromo and methyl substituents, make it a valuable building block for further chemical modifications aimed at enhancing biological activity.

In terms of biological activity, 5-bromo-7-methyl-1-benzofuran-3-carboxylic acid has shown promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antimicrobial properties have been investigated, with studies indicating efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Another area of interest is the compound's potential in oncology. A recent study in the European Journal of Medicinal Chemistry (2023) explored its role as a scaffold for designing novel kinase inhibitors. The researchers found that derivatives of 5-bromo-7-methyl-1-benzofuran-3-carboxylic acid exhibited selective inhibition of certain cancer-associated kinases, with low cytotoxicity toward normal cells. These findings open new avenues for developing targeted cancer therapies with reduced side effects.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 5-bromo-7-methyl-1-benzofuran-3-carboxylic acid and its derivatives. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to advance these compounds toward clinical trials. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 5-bromo-7-methyl-1-benzofuran-3-carboxylic acid (CAS: 1492450-22-2) represents a valuable compound in the toolkit of medicinal chemists. Its diverse biological activities and synthetic versatility make it a promising candidate for further development in drug discovery. Future research should focus on optimizing its properties and exploring its potential in combination therapies, particularly in areas such as oncology and infectious diseases. Continued interdisciplinary collaboration will be essential to unlock the full therapeutic potential of this compound.